Cas no 1955493-99-8 (methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride)

• Product Name: methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride
• CAS No: 1955493-99-8
• MF: C₇H₁₁ClN₂O₃
• MW: 206.626840829849
• MDL: MFCD29991470
• CID: 4631132
• PubChem ID: 122163625
• Update Time: 2025-05-24

methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride

• MDL： MFCD29991470
• Inchi： 1S/C7H10N2O3.ClH/c1-4-5(3-8)12-6(9-4)7(10)11-2;/h3,8H2,1-2H3;1H
• InChI Key： QKHVUMOATXACRV-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=C(CN)O1)(=O)OC.Cl

Additional information on methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride

Methyl 5-(Aminomethyl)-4-Methyl-1,3-Oxazole-2-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride, identified by the CAS number 1955493-99-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a methyl group attached to the oxazole ring, along with an aminomethyl substituent and a carboxylate group. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. The hydrochloride salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

In terms of biological activity, this compound has shown promising results in preliminary studies. It exhibits potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key inflammatory pathways. Additionally, it has demonstrated moderate anti-tumor activity in vitro, suggesting its potential as a lead compound for cancer drug development. Recent research has also highlighted its role as a modulator of cellular signaling pathways, further underscoring its therapeutic potential.

The structural versatility of methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride makes it a valuable building block in medicinal chemistry. Its oxazole ring serves as a scaffold for further functionalization, enabling the design of novel bioactive molecules. Researchers have employed various strategies, such as Suzuki coupling and click chemistry, to modify the structure and enhance its pharmacokinetic properties.

From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated in recent studies. Results indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This is particularly important for compounds intended for agricultural or industrial applications.

In conclusion, methyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate hydrochloride (CAS No: 1955493-99-8) is a multifaceted compound with significant potential in various fields. Its unique chemical structure, coupled with recent advances in synthetic and biological studies, positions it as a valuable tool for future research and development.